Cas no 114496-28-5 (4(3H)-Quinazolinone,3-[4-[(3,4-dimethoxyphenyl)methylene]-4,5-dihydro-2-methyl-5-oxo-1H-imidazol-1-yl]-2-ethyl-)

• Product Name: 4(3H)-Quinazolinone,3-[4-[(3,4-dimethoxyphenyl)methylene]-4,5-dihydro-2-methyl-5-oxo-1H-imidazol-1-yl]-2-ethyl-
• CAS No: 114496-28-5
• MF: C₂₃H₂₂N₄O₄
• MW: 418.445185184479
• CID: 185174
• PubChem ID: 6435963
• Update Time: 2025-04-19

4(3H)-Quinazolinone,3-[4-[(3,4-dimethoxyphenyl)methylene]-4,5-dihydro-2-methyl-5-oxo-1H-imidazol-1-yl]-2-ethyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone,3-[4-[(3,4-dimethoxyphenyl)methylene]-4,5-dihydro-2-methyl-5-oxo-1H-imidazol-1-yl]-2-ethyl-
• 3-[(4Z)-4-[(3,4-dimethoxyphenyl)methylidene]-2-methyl-5-oxoimidazol-1-yl]-2-ethylquinazolin-4-one
• 4(3H)-Quinazolinone, 3-(4-((3,4-dimethoxyphenyl)methylene)-4,5-dihydro-2-methyl-5-oxo-1H-imidazol-1-yl)-2-ethyl-
• 114496-28-5

• Inchi： 1S/C23H22N4O4/c1-5-21-25-17-9-7-6-8-16(17)22(28)27(21)26-14(2)24-18(23(26)29)12-15-10-11-19(30-3)20(13-15)31-4/h6-13H,5H2,1-4H3/b18-12-
• InChI Key： MEEASMIVCBMSCU-PDGQHHTCSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(CC)N1N1C(/C(=C/C2C=CC(=C(C=2)OC)OC)/N=C1C)=O

Computed Properties

• Exact Mass: 418.16426
• Monoisotopic Mass: 418.164105
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 820
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.8
• XLogP3: 2.8

Experimental Properties

• Density: 1.29
• Boiling Point: 589.4°C at 760 mmHg
• Flash Point: 310.3°C
• Refractive Index: 1.636
• PSA: 83.8